Cas no 1019372-03-2 ((2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone)

(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone structure
1019372-03-2 structure
Product name:(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
CAS No:1019372-03-2
MF:C12H15ClN2O
MW:238.713301897049
CID:1131122
PubChem ID:43185827

(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
    • (2-Chloropyridin-4-yl)(2-methylpiperidin-1-yl)methanone
    • 1-(2-Chloro-4-pyridylcarbonyl)-2-methylpiperidine
    • 1019372-03-2
    • starbld0005542
    • AKOS000205845
    • (2-chloropyridin-4-yl)-(2-methylpiperidin-1-yl)methanone
    • 1-(2-Chloro-4-pyridylcarbonyl)-2-Methylpiperidine, 95%
    • (2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
    • MDL: MFCD11128610
    • Inchi: InChI=1S/C12H15ClN2O/c1-9-4-2-3-7-15(9)12(16)10-5-6-14-11(13)8-10/h5-6,8-9H,2-4,7H2,1H3
    • InChI Key: SZJMOBJLNCPSDE-UHFFFAOYSA-N
    • SMILES: CC1CCCCN1C(=O)C2=CC(=NC=C2)Cl

Computed Properties

  • Exact Mass: 238.08700
  • Monoisotopic Mass: 238.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 33.20000
  • LogP: 2.68750

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